Cas no 1306605-93-5 (3-Phenyl-2-(piperidin-2-yl)propan-1-amine)

• Product Name: 3-Phenyl-2-(piperidin-2-yl)propan-1-amine
• CAS No: 1306605-93-5
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5217161
• Update Time: 2025-10-28

3-Phenyl-2-(piperidin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-2-(piperidin-2-yl)propan-1-amine
• 2-Piperidineethanamine, beta-(phenylmethyl)-
• 2-Piperidineethanamine, β-(phenylmethyl)-
• 3-Phenyl-2-(piperidin-2-yl)propan-1-amine

• Inchi： 1S/C14H22N2/c15-11-13(14-8-4-5-9-16-14)10-12-6-2-1-3-7-12/h1-3,6-7,13-14,16H,4-5,8-11,15H2
• InChI Key： CZRLDAXSBGABDL-UHFFFAOYSA-N
• SMILES： N1CCCCC1C(CN)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 2
• Topological Polar Surface Area: 38

Additional information on 3-Phenyl-2-(piperidin-2-yl)propan-1-amine

Comprehensive Overview of 3-Phenyl-2-(piperidin-2-yl)propan-1-amine (CAS No. 1306605-93-5): Properties, Applications, and Research Insights

3-Phenyl-2-(piperidin-2-yl)propan-1-amine, identified by its CAS number 1306605-93-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a phenyl group, a piperidine ring, and an amine functional group, making it a versatile candidate for drug discovery and neuroscience applications. Researchers are particularly interested in its potential interactions with central nervous system (CNS) receptors, which could pave the way for novel therapeutic agents targeting neurological disorders.

The compound's molecular structure is characterized by its chiral center, which introduces the possibility of enantiomeric forms with distinct biological activities. This aspect is critical for medicinal chemistry applications, where stereochemistry often dictates efficacy and safety. Recent studies have explored its role as a precursor or intermediate in synthesizing bioactive molecules, particularly those aimed at modulating neurotransmitter systems. For instance, its structural similarity to known dopamine and serotonin receptor ligands has spurred investigations into its potential for treating mood disorders or cognitive impairments.

In the context of drug development, 3-Phenyl-2-(piperidin-2-yl)propan-1-amine is often discussed alongside trending topics such as personalized medicine and computational chemistry. Advances in AI-driven molecular modeling have enabled researchers to predict its binding affinities and optimize its derivatives for enhanced selectivity. This aligns with the growing demand for precision therapeutics, where compounds like this are tailored to individual genetic profiles. Additionally, its potential applications in neuroprotection and neuroregeneration resonate with current searches on "neurodegenerative disease treatments" and "cognitive enhancers."

From a synthetic perspective, the compound's piperidine moiety is a common pharmacophore in FDA-approved drugs, underscoring its relevance in pharmaceutical innovation. Laboratories worldwide are investigating scalable and sustainable synthesis routes, often leveraging green chemistry principles to minimize environmental impact. This aligns with the broader industry shift toward sustainable drug manufacturing, a topic frequently searched by professionals and academics alike.

Beyond therapeutics, CAS 1306605-93-5 has also been explored in biochemical assays and diagnostic tool development. Its fluorescent or radioactive-labeled derivatives could serve as probes for studying receptor distributions in tissues, addressing popular queries like "molecular imaging techniques" or "receptor mapping tools." Such applications highlight its cross-disciplinary utility, bridging gaps between chemistry, biology, and medical imaging.

In summary, 3-Phenyl-2-(piperidin-2-yl)propan-1-amine represents a compelling case study in modern chemical research. Its multifaceted applications—from CNS drug discovery to diagnostic innovations—reflect the compound's adaptability to evolving scientific needs. As interest grows in targeted therapies and sustainable synthesis, this molecule is poised to remain a focal point in both academic and industrial research landscapes.